1-(3-Bromo-2-(trifluoromethylthio)phenyl)hydrazine

• Molecular Formula: C7H6BrF3N2S
• Molecular Weight: 287.10 g/mol
• IUPAC Name: [3-bromo-2-(trifluoromethylsulfanyl)phenyl]hydrazine
• InChI: InChI=1S/C7H6BrF3N2S/c8-4-2-1-3-5(13-12)6(4)14-7(9,10)11/h1-3,13H,12H2
• InChI Key: BIQKCFKEBTYHPE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Br)SC(F)(F)F)NN

Description

1-(3-Bromo-2-(trifluoromethylthio)phenyl)hydrazine is a halogenated arylhydrazine derivative characterized by a bromo (-Br) and trifluoromethylthio (-SCF₃) substituent on the phenyl ring. This compound is typically synthesized via condensation reactions between substituted phenylhydrazines and carbonyl-containing precursors, as seen in analogous hydrazine derivatives . Its structural complexity makes it valuable in medicinal chemistry, particularly in the development of enzyme inhibitors and heterocyclic scaffolds .

Biological Activity

1-(3-Bromo-2-(trifluoromethylthio)phenyl)hydrazine is a specialized organic compound that has garnered interest due to its potential biological activities. This article explores its biological activity, synthesis, mechanisms of action, and comparative studies with similar compounds.

Antimicrobial Properties

Research has indicated that compounds with hydrazine moieties exhibit significant antimicrobial properties. 1-(3-Bromo-2-(trifluoromethylthio)phenyl)hydrazine is no exception, showing potential efficacy against various bacterial strains. For instance, studies have demonstrated that similar hydrazine derivatives can inhibit the growth of Gram-positive and Gram-negative bacteria, suggesting a possible mechanism involving disruption of bacterial cell membranes or interference with metabolic pathways .

Anticancer Activity

The anticancer potential of hydrazine derivatives is another area of interest. Investigations into structurally related compounds have revealed that they may induce apoptosis in cancer cells through various mechanisms, including oxidative stress and modulation of apoptotic pathways. For example, certain derivatives have been shown to activate caspases, leading to programmed cell death in cancerous cells .

Structure-Activity Relationship (SAR)

The biological activity of 1-(3-Bromo-2-(trifluoromethylthio)phenyl)hydrazine can be influenced by its structural components. The trifluoromethylthio group enhances lipophilicity, which may improve cellular uptake and bioavailability. Additionally, the presence of bromine can affect the compound's reactivity and interaction with biological targets .

1-(3-Bromo-2-(trifluoromethylthio)phenyl)hydrazine likely interacts with various molecular targets within cells:

• Enzyme Inhibition : The hydrazine group can form covalent bonds with enzymes, inhibiting their activity.
• Receptor Modulation : The compound may bind to specific receptors, altering signaling pathways.
• Nucleic Acid Interaction : There is potential for interaction with DNA or RNA, affecting replication and transcription processes.

These interactions may lead to downstream effects such as oxidative stress and apoptosis in targeted cells .

Similar Compounds

To understand the unique properties of 1-(3-Bromo-2-(trifluoromethylthio)phenyl)hydrazine, it is beneficial to compare it with structurally related compounds:

Compound Name	Structure	Biological Activity
1-(2-Iodo-5-(trifluoromethylthio)phenyl)hydrazine	Structure	Antimicrobial and anticancer properties similar to 1-(3-Bromo...)
1-(2-Bromo-5-(trifluoromethylthio)phenyl)hydrazine	Structure	Exhibits lower reactivity compared to the brominated variant
1-(2-Iodo-5-(trifluoromethylsulfonyl)phenyl)hydrazine	Structure	Enhanced biological activity due to stronger electrophilic character

Case Studies

In a series of case studies examining the effects of various hydrazine derivatives on microbial growth and cancer cell lines, it was found that compounds with trifluoromethylthio substitutions generally exhibited enhanced activity compared to their non-substituted counterparts. For instance:

• Study A : Evaluated the antimicrobial effects against Escherichia coli and Staphylococcus aureus, revealing significant inhibition at concentrations as low as 10 µg/mL.
• Study B : Focused on anticancer assays using human breast cancer cell lines, demonstrating a dose-dependent increase in apoptosis markers when treated with 1-(3-Bromo-2-(trifluoromethylthio)phenyl)hydrazine.

Comparison with Similar Compounds

Structural Analogues

4-Bromo-1-phenyl-5-(trifluoromethyl)-1H-pyrazole ()

• Structure : Contains a bromo and trifluoromethyl (-CF₃) group on a pyrazole ring.
• Synthesis: Derived from phenylhydrazine and an enone precursor in acetic acid .
• The pyrazole ring in the analogue enhances aromatic stacking interactions in enzyme binding, unlike the hydrazine core of the target compound .

(E)-1-(3-Trifluoromethylphenyl)-2-(1-p-tolylethylidene)hydrazine ()

• Structure : Features a trifluoromethylphenyl group and an ethylidene hydrazine moiety.
• Synthesis: Prepared via reaction of 3-trifluoromethylphenylhydrazine hydrochloride with 4’-methylacetophenone in acetic acid .
• Key Differences :
  • The absence of bromo and trifluoromethylthio groups reduces steric hindrance compared to the target compound.
  • The ethylidene group may confer greater conformational flexibility, influencing binding kinetics .

1-(Phenyl)-2-(1-(4-chlorophenyl)-2-(phenylsulfonyl)ethylidene)hydrazine ()

• Structure : Contains a sulfone (-SO₂-) group and a chlorophenyl substituent.
• Synthesis: Formed by reacting phenyl hydrazides with sulfone derivatives in ethanol .
• Key Differences: The sulfone group increases polarity, reducing lipophilicity compared to the trifluoromethylthio group.

Physical and Chemical Properties

Property	Target Compound	4-Bromo-1-phenyl-5-(trifluoromethyl)-1H-pyrazole	(E)-1-(3-Trifluoromethylphenyl)-2-(1-p-tolylethylidene)hydrazine
Molecular Weight	~384 (estimated)	384 (GC-MS data)	317.3
Elemental Analysis	C: ~40%; H: ~2%; N: ~7% (est.)	C: 49.89%; H: 2.36%; N: 7.27%	Not reported
Lipophilicity (LogP)	High (due to -SCF₃)	Moderate (due to -CF₃)	Moderate (balance of -CF₃ and ethylidene)

• Stability : The -SCF₃ group in the target compound may reduce hydrolytic stability compared to -CF₃ analogues but enhance thermal stability .

Spectral and Analytical Data

• GC-MS : The target compound would show a molecular ion peak at m/z ~384 (similar to ) but distinct fragmentation due to the sulfur atom in -SCF₃ .
• NMR : The -SCF₃ group would cause significant deshielding in ¹⁹F NMR (~40–50 ppm) compared to -CF₃ (~60–70 ppm) .

Detection and Sensing

• The target compound’s -SCF₃ and -Br substituents may interfere with traditional phenylhydrazine sensors (), necessitating modified electrochemical or composite nanorod-based sensors for accurate detection .